[2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone

• IUPAC Name: [2-(3-anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone
• InChI: InChI=1S/C26H26N2O2/c1-18-12-13-20(16-19(18)2)25(29)23-10-6-7-11-24(23)26(30)28-15-14-22(17-28)27-21-8-4-3-5-9-21/h3-13,16,22,27H,14-15,17H2,1-2H3
• InChI Key: WSLVBJPTSXQOIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C2=CC=CC=C2C(=O)N3CCC(C3)NC4=CC=CC=C4)C
• Molecular Formula: C26H26N2O2
• Molecular Weight: 398.5 g/mol

Description

[2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone, also known as APDCP, is a chemical compound that has been studied for its potential use as a therapeutic agent. APDCP belongs to the class of compounds known as N-acylpyrrolidines, which have been shown to have a variety of biological activities.

Mechanism of Action

The exact mechanism of action of [2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone is not fully understood, but it is believed to act through multiple pathways. [2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone has been shown to inhibit the activity of enzymes involved in cancer cell growth and inflammation, such as cyclooxygenase-2 and matrix metalloproteinases. [2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in antioxidant and anti-inflammatory responses.
Biochemical and Physiological Effects:
[2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone has been shown to have a variety of biochemical and physiological effects. In cancer research, [2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis, or the formation of new blood vessels. In inflammation research, [2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone has been shown to reduce the production of inflammatory cytokines and protect against tissue damage. In neurodegenerative disease research, [2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone has been shown to protect against oxidative stress and improve cognitive function.

Advantages and Limitations for Lab Experiments

[2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone has several advantages for lab experiments, including its ability to inhibit cancer cell growth and reduce inflammation. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on [2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone. One area of interest is its potential use in combination with other therapeutic agents, such as chemotherapy drugs or anti-inflammatory agents. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Further research is needed to fully understand the mechanism of action of [2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone and its potential therapeutic applications.

Synthesis Methods

The synthesis of [2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone involves the reaction of 3,4-dimethylbenzaldehyde with 2-(3-anilinopyrrolidine-1-carbonyl)phenylhydrazine in the presence of acetic acid. The resulting product is then treated with acetic anhydride to form the final compound, [2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone. This synthesis method has been reported in the scientific literature and has been used to produce [2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone for research purposes.

Scientific Research Applications

[2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone has been studied for its potential use as a therapeutic agent in a variety of conditions, including cancer, inflammation, and neurodegenerative diseases. In cancer research, [2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. Inflammation research has shown that [2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone can reduce the production of inflammatory cytokines and protect against tissue damage. In neurodegenerative disease research, [2-(3-Anilinopyrrolidine-1-carbonyl)phenyl]-(3,4-dimethylphenyl)methanone has been shown to protect against oxidative stress and improve cognitive function.